1,4-Dimethyl-1H-pyrazole-5-sulfonamide
Overview
Description
1,4-Dimethyl-1H-pyrazole-5-sulfonamide is a chemical compound with the CAS Number: 98389-46-9 . It has a molecular weight of 175.21 and is typically in powder form .
Synthesis Analysis
The synthesis of pyrazole-sulfonamide derivatives, including 1,4-Dimethyl-1H-pyrazole-5-sulfonamide, has been reported in the literature . These compounds were synthesized from 1-(4-aminophenyl)-4-benzoyl-5-phenyl-N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide . The newly synthesized sulfonamides were characterized by FT-IR, 1H NMR, 13C NMR, and elemental analyses .Molecular Structure Analysis
The molecular structure of 1,4-Dimethyl-1H-pyrazole-5-sulfonamide can be represented by the InChI code provided .Physical And Chemical Properties Analysis
1,4-Dimethyl-1H-pyrazole-5-sulfonamide is a powder at room temperature . It has a molecular weight of 175.21 .Scientific Research Applications
Antiproliferative Activities
A series of pyrazole-sulfonamide derivatives, including 1,4-Dimethyl-1H-pyrazole-5-sulfonamide, have been synthesized and tested for their in vitro antiproliferative activities against HeLa and C6 cell lines . Some of the tested compounds showed promising broad-spectrum antitumor activity comparable to the activities of commonly used anticancer drugs, 5-fluorouracil and cisplatin .
Cancer Treatment Research
Pyrazole-sulfonamide derivatives have been studied for their potential in cancer treatment . Cancer is a group of diseases in which a number of cells display uncontrolled growth, invasion, and sometimes metastasis . Because chemotherapy drugs have a wide range of nonspecific effects, there is an urgent need to develop safe and cost-effective anticancer agents .
Biological Activities
Sulfonamides, including pyrazole-sulfonamides, possess many types of biological activities such as antibacterial, hypoglycemic, diuretic, and antiglaucoma . Recently, many structurally novel sulfonamide derivatives have been reported to show significant antitumor activity .
Drug Design
Pyrazole-sulfonamides are the basic elements for the design of drug-like compounds with multiple biological activities . The structural diversity of pyrazoles is due to the ability to modify through nucleophilic and electrophilic substitution reactions .
Synthesis Methodologies
New synthetic methodologies have been developed for the synthesis of heterocyclic compounds having the pyrazole nucleus . This includes the development of new synthetic methodologies, catalysis, and structural diversity to expand the application of this privileged class of compounds .
Green Chemistry
The synthesis of pyrazole-sulfonamides aligns with the principles and metrics of green chemistry such as “metal-free” and “solvent-free” reactions, green solvent, homo- and heterogeneous catalyst, multicomponent reactions (MCR), one-pot process, atomic efficiency, molecular docking, primary screening .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Sulfonamides, a class of compounds to which 1,4-dimethyl-1h-pyrazole-5-sulfonamide belongs, are known to exhibit a range of pharmacological activities such as anti-carbonic anhydrase and anti-dihydropteroate synthetase . These enzymes play crucial roles in various biological processes, including fluid balance and folate synthesis, respectively .
Mode of Action
Sulfonamides are generally known to inhibit the activity of their target enzymes, leading to disruption of the associated biological processes .
Biochemical Pathways
Given the known targets of sulfonamides, it can be inferred that the compound may affect pathways related to fluid balance and folate synthesis .
Result of Action
Given the known mode of action of sulfonamides, it can be inferred that the compound may lead to disruption of the associated biological processes, potentially leading to therapeutic effects .
properties
IUPAC Name |
2,4-dimethylpyrazole-3-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3O2S/c1-4-3-7-8(2)5(4)11(6,9)10/h3H,1-2H3,(H2,6,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWPSQFBIFFEQHT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(N=C1)C)S(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-(Methanesulfonylmethyl)phenyl]methanamine](/img/structure/B1521177.png)
![4-[2-(Dimethylamino)ethoxy]-3-methoxybenzonitrile hydrochloride](/img/structure/B1521187.png)
![4-({[(3-Fluorophenyl)methyl]amino}methyl)benzonitrile hydrochloride](/img/structure/B1521189.png)
